CI Vat Green 1 chemical structure and properties
CI Vat Green 1 chemical structure and properties
For Researchers, Scientists, and Drug Development Professionals
Abstract
CI Vat Green 1, also known by its commercial names such as Vat Brilliant Green FFB or Jade Green, is a synthetic vat dye belonging to the violanthrone (B7798473) class of compounds. Its exceptional fastness properties, particularly to light, washing, and rubbing, have established it as a significant colorant in the textile industry for cellulosic fibers like cotton, linen, and viscose. This technical guide provides an in-depth overview of the chemical structure, physicochemical properties, synthesis, dyeing methodology, and performance characteristics of CI Vat Green 1. Detailed experimental protocols for its synthesis and application are provided, along with a summary of its toxicological and environmental profile.
Chemical Structure and Identification
CI Vat Green 1 is chemically identified as 16,17-dimethoxyviolanthrone. The core structure is a large polycyclic aromatic hydrocarbon, violanthrone, which is a derivative of benzanthrone (B145504). The presence of two methoxy (B1213986) groups at the 16 and 17 positions is characteristic of this specific dye.
Table 1: Chemical Identification of CI Vat Green 1
| Identifier | Value |
| CI Name | Vat Green 1 |
| CI Number | 59825 |
| CAS Number | 128-58-5[1] |
| IUPAC Name | 16,17-Dimethoxydinaphtho[1,2,3-cd:3',2',1'-lm]perylene-5,10-dione |
| Synonyms | Vat Brilliant Green 3B, Vat Brilliant Green FFB, Cibanon Green BF, Jade Green, 16,17-Dimethoxyviolanthrone |
| Molecular Structure | Violanthrone |
Physicochemical Properties
CI Vat Green 1 is a dark green powder with poor solubility in water and most common organic solvents. Its high molecular weight and planar structure contribute to its strong intermolecular forces and stability.
Table 2: Physicochemical Properties of CI Vat Green 1
| Property | Value |
| Molecular Formula | C₃₆H₂₀O₄[1] |
| Molecular Weight | 516.54 g/mol [1] |
| Appearance | Dark green powder |
| Solubility | Insoluble in water, ethanol (B145695), chloroform, and toluene. Slightly soluble in acetone, o-chlorophenol, nitrobenzene, and hot pyridine. Soluble in hot 1,2,3,4-tetrahydronaphthalene.[2] |
| Leuco Form Color (Alkaline Reduction) | Blue[2] |
| Leuco Form Color (Acid Reduction) | Bright Red[2] |
| Reaction in Concentrated H₂SO₄ | Red-violet, with green precipitation upon dilution[2] |
Synthesis of CI Vat Green 1
The synthesis of CI Vat Green 1 is a multi-step process that starts from benzanthrone. The general pathway involves the dimerization of benzanthrone to form violanthrone, followed by dihydroxylation and subsequent methylation.
Synthesis Workflow
Caption: General synthesis pathway of CI Vat Green 1 from benzanthrone.
Experimental Protocol for Synthesis
The following protocol outlines a laboratory-scale synthesis of CI Vat Green 1.
Step 1: Preparation of Violanthrone from Benzanthrone
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In a three-necked flask equipped with a mechanical stirrer and a reflux condenser, melt 6 parts of potassium hydroxide (B78521).
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Carefully add 18 parts of ethanol and reflux for 30 minutes.
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Add 1 part of benzanthrone and 0.002 parts of copper powder to the flask.
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Continue to heat and stir under reflux for 5.5 hours.
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Stop heating and filter the hot mixture.
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Allow the filtrate to cool to room temperature to precipitate the violanthrone.
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Collect the solid by filtration and wash it with deionized water until the filtrate is clear and has a reduced viscosity.
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Dry the resulting violanthrone.
Step 2: Preparation of 16,17-Dihydroxyviolanthrone
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Take 1 part of the dried violanthrone from the previous step and dissolve it in 25 parts of fuming sulfuric acid.
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Add 0.05 parts of activated manganese dioxide (5000 mesh) as an oxidizing agent.
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Stir the reaction mixture for 3.5 hours.
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Add 0.5 parts of a reducing agent (e.g., sodium hydrosulfite) and heat the mixture for 2.5 hours to obtain dihydroxyviolanthrone.
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Pour the reaction mixture into water to precipitate the product.
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Filter, wash the solid with water until neutral, and then dry.
Step 3: Preparation of CI Vat Green 1 (16,17-Dimethoxyviolanthrone)
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Grind 1.5 parts of the dihydroxyviolanthrone into a fine powder (approximately 200 µm).
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In a suitable solvent such as trichlorobenzene (6 parts), add the dihydroxyviolanthrone powder, 0.8 parts of tetramethylammonium (B1211777) chloride, and 0.04 parts of a methylating agent like trifluoromethyl methyl sulfonate.
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Carry out the methylation reaction.
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Following the methylation, the product is typically purified by reduction with aniline. The final product, CI Vat Green 1, is then isolated, washed, and dried. The total yield is reported to be around 92.7%.
Dyeing Methodology
Vat dyes, including CI Vat Green 1, are insoluble in water and require a reduction step (vatting) to a soluble leuco form before they can be applied to textile fibers. The leuco form has an affinity for the fiber and is subsequently oxidized back to the insoluble pigment form, trapping it within the fiber matrix.
Vat Dyeing Workflow
Caption: The general workflow for applying CI Vat Green 1 to cellulosic fibers.
Experimental Protocol for Vat Dyeing of Cotton
This protocol describes a typical laboratory procedure for dyeing cotton fabric with CI Vat Green 1.
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Pre-treatment: Scour and bleach the cotton fabric to ensure it is free from impurities and has good absorbency.
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Vatting:
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Prepare a stock solution of the dye.
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In a dyebath, add the required amount of CI Vat Green 1 paste.
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Add a dispersing agent and warm water to create a uniform dispersion.
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Add a solution of sodium hydroxide (caustic soda) and sodium hydrosulfite (hydros).
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Heat the dyebath to 50-60°C and allow the reduction to proceed for 10-15 minutes, during which the color will change to the blue leuco form.
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Dyeing:
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Introduce the wetted-out cotton fabric into the dyebath.
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Maintain the temperature at 50-60°C.
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Gradually add an electrolyte, such as sodium chloride or sodium sulfate, to promote dye exhaustion onto the fiber.
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Continue dyeing for 45-60 minutes with gentle agitation to ensure level dyeing.
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Oxidation:
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Remove the fabric from the dyebath and squeeze out the excess liquor.
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Expose the fabric to air for oxidation, or treat it with a chemical oxidizing agent like hydrogen peroxide or sodium perborate (B1237305) in a fresh bath. This will convert the soluble leuco dye back to its original insoluble green form within the fibers.
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Soaping:
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Rinse the dyed fabric thoroughly.
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Treat the fabric in a hot solution (around 95°C) containing a detergent (soaping agent) for about 15-20 minutes. This step is crucial for removing any loosely adhering surface dye and for the development of the true shade and maximum fastness properties.
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Final Rinsing and Drying:
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Rinse the fabric with hot and then cold water.
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Dry the dyed fabric.
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Performance and Fastness Properties
CI Vat Green 1 is renowned for its excellent fastness properties, making it suitable for applications that require high durability.
Table 3: Fastness Properties of CI Vat Green 1
| Fastness Property | ISO Test Method (Typical) | AATCC Test Method (Typical) | Rating (1-5, 5 being best; Lightfastness 1-8, 8 being best) |
| Lightfastness | ISO 105-B02 | AATCC 16.3 | 7-8[2] |
| Washing (Severe) | ISO 105-C06 | AATCC 61 | 4-5[2] |
| Rubbing (Dry) | ISO 105-X12 | AATCC 8 | 4-5[2] |
| Rubbing (Wet) | ISO 105-X12 | AATCC 8 | 4[2] |
| Perspiration | ISO 105-E04 | AATCC 15 | 5[2] |
| Chlorine Bleach | ISO 105-N01 | AATCC 3 | 4-5[2] |
| Mercerizing | ISO 105-X04 | - | 4-5[2] |
| Ironing | ISO 105-X11 | AATCC 133 | 4-5[2] |
Toxicological and Environmental Profile
The toxicological and environmental impact of dyes is a significant consideration. Vat dyes, in general, are considered to have a better environmental profile than some other dye classes due to their high fixation rates, which can lead to less colored effluent. However, the dyeing process involves the use of strong reducing and oxidizing agents and alkaline conditions, which require careful wastewater treatment.
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Toxicity: There is limited specific toxicological data publicly available for CI Vat Green 1. However, studies on anthraquinone (B42736) dyes have shown a range of toxic effects, and some have been found to be mutagenic or carcinogenic.[3] It is recommended to handle the dye powder with appropriate personal protective equipment to avoid inhalation and skin contact.
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Environmental Fate: Vat dyes are generally not readily biodegradable due to their complex aromatic structures. The main environmental concern arises from the dyeing process effluent, which can have a high pH and contain residual chemicals. Proper neutralization and treatment of the effluent are essential to mitigate its environmental impact.
Applications
The primary application of CI Vat Green 1 is in the dyeing and printing of cellulosic fibers. Its excellent fastness properties make it a preferred choice for:
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Apparel and textiles requiring high durability and color retention.
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Workwear and uniforms.
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Home textiles such as towels and drapery.
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Yarn dyeing.
It can also be used for dyeing silk and wool, as well as for the coloration of plastics, soap, and paper.[2]
Conclusion
CI Vat Green 1 is a high-performance vat dye with a well-established position in the textile industry. Its brilliant green shade and outstanding fastness properties are key to its continued use. While the synthesis and application processes are more complex than those for some other dye classes, the resulting color durability is often unparalleled. Further research into more sustainable synthesis and dyeing methods will be crucial for the future of this important colorant.
